Daphnilongeranin C

• IUPAC Name: (1R,2S,3R,5R,6S,10S,16R,17R)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icos-13(19)-ene-17-carboxylic acid
• InChI: InChI=1S/C22H29NO3/c1-11-9-23-10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)/t11-,13-,14-,15-,16-,17-,21-,22+/m1/s1
• InChI Key: JOODVMXQKVRURX-ROEHNZSPSA-N
• Canonical SMILES: CC1CN2CC3CCC4=C5C(CC4)C(CC56C3(C2CC1C6=O)C)C(=O)O
• Isomeric SMILES: C[C@@H]1CN2C[C@H]3CCC4=C5[C@H](CC4)[C@@H](C[C@]56[C@]3([C@H]2C[C@H]1C6=O)C)C(=O)O
• Molecular Formula: C22H29NO3
• Molecular Weight: 355.5 g/mol
• CAS No.: 750649-07-1

Description

Daphnilongeranin C is a useful research compound. Its molecular formula is C22H29NO3 and its molecular weight is 355.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Alkaloid Composition and Structure Analysis

  • Daphnilongeranin C, along with other alkaloids, was identified in the fruits and leaves of Daphniphyllum longeracemosum, showcasing its role in the plant's unique alkaloid composition. The study focused on the isolation and structural determination of these alkaloids, contributing to our understanding of the chemical diversity in plants (Li et al., 2006).

• Novel Alkaloid Synthesis and Structure Elucidation

  • New Daphniphyllum alkaloids, including daphnilongeranins A-D and this compound, were isolated, and their structures were elucidated using spectroscopic data and chemical methods. This research contributes to the broader understanding of alkaloid chemistry and potential applications in pharmacology and biochemistry (Yang et al., 2006).

• Structural and Synthetic Studies

  • The study of this compound involves exploring its complex chemical structure and the synthesis of its core components. These investigations are crucial for understanding the chemical nature of such alkaloids and their potential synthetic applications (Xiong et al., 2014).

• Biosynthetic Pathway Exploration

  • Research on this compound and related alkaloids includes exploring their biosynthetic pathways. Understanding these pathways can provide insights into the natural synthesis of complex molecules and has implications for biotechnology and synthetic biology (Di et al., 2006).

Safety and Hazards

When handling Daphnilongeranin C, it is advised to avoid dust formation, breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Mechanism of Action

Target of Action

Daphnilongeranin C is a natural product of Daphniphyllum, Daphniphyllaceae . .

Mode of Action

It’s known that daphnilongeranin b, a related compound, has been synthesized and studied . The synthesis process involves complex reactions such as [3+2] cycloaddition, intermolecular aldol condensation, and Wagner-Meerwein rearrangement . These reactions might give us some insights into the potential interactions of this compound with its targets.

Biochemical Pathways

It’s known that daphniphyllum alkaloids, to which this compound belongs, have a variety of biological activities, including anti-cancer, anti-oxidant, enhancing nerve growth factor, promoting vasodilation, and anti-hiv . These activities suggest that this compound may affect multiple biochemical pathways.

Action Environment

It’s known that the synthesis of daphnilongeranin b involves reactions that are sensitive to conditions such as temperature and ph . This suggests that the action of this compound may also be influenced by environmental factors.